Cas no 143590-14-1 ((2R)-2-(4-methoxyphenyl)propan-1-ol)

• Product Name: (2R)-2-(4-methoxyphenyl)propan-1-ol
• CAS No: 143590-14-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6237518
• PubChem ID: 11217443
• Update Time: 2025-10-30

(2R)-2-(4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 143590-14-1
• (2R)-2-(4-methoxyphenyl)propan-1-ol
• EN300-6506520
• SCHEMBL7419755

• Inchi： 1S/C10H14O2/c1-8(7-11)9-3-5-10(12-2)6-4-9/h3-6,8,11H,7H2,1-2H3/t8-/m0/s1
• InChI Key： VIPNDDUFWVYIPH-QMMMGPOBSA-N
• SMILES： OC[C@H](C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2R)-2-(4-methoxyphenyl)propan-1-ol

Recent Advances in the Study of (2R)-2-(4-methoxyphenyl)propan-1-ol (CAS: 143590-14-1): A Comprehensive Research Brief

The compound (2R)-2-(4-methoxyphenyl)propan-1-ol (CAS: 143590-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its (R)-configuration and methoxyphenyl moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its therapeutic utility.

One of the key advancements in the study of (2R)-2-(4-methoxyphenyl)propan-1-ol is its improved synthetic routes. Researchers have developed enantioselective methods to achieve high yields and purity, which are critical for its application in drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric reduction technique that significantly enhances the efficiency of producing (2R)-2-(4-methoxyphenyl)propan-1-ol with over 99% enantiomeric excess (ee). This breakthrough not only facilitates large-scale production but also ensures the consistency required for preclinical and clinical studies.

Pharmacological investigations have revealed that (2R)-2-(4-methoxyphenyl)propan-1-ol exhibits potent anti-inflammatory effects by modulating the NF-κB signaling pathway. A recent in vivo study highlighted its ability to reduce pro-inflammatory cytokines such as TNF-α and IL-6 in murine models, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, its low toxicity profile in preliminary toxicity assays makes it a promising candidate for further development.

In the context of oncology, (2R)-2-(4-methoxyphenyl)propan-1-ol has shown selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies indicate that it induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. These findings were corroborated by a 2024 study in Cancer Research, which also identified its synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while minimizing side effects.

Despite these promising results, challenges remain in the clinical translation of (2R)-2-(4-methoxyphenyl)propan-1-ol. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future research. Ongoing studies are exploring prodrug strategies and nanoformulations to overcome these limitations, aiming to pave the way for its eventual use in human trials.

In conclusion, (2R)-2-(4-methoxyphenyl)propan-1-ol (CAS: 143590-14-1) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with advancements in synthetic methodologies, underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully elucidate its mechanisms and translate these findings into clinical applications.